Cas no 2019613-90-0 (N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine)
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2019613-90-0
- EN300-766105
- N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine
-
- Inchi: 1S/C12H24FN3/c1-15-7-4-10(5-8-15)16(2)12-3-6-14-9-11(12)13/h10-12,14H,3-9H2,1-2H3
- InChI Key: PSVACCWXPDDGMA-UHFFFAOYSA-N
- SMILES: FC1CNCCC1N(C)C1CCN(C)CC1
Computed Properties
- Exact Mass: 229.19542594g/mol
- Monoisotopic Mass: 229.19542594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 18.5Ų
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766105-0.05g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 0.05g |
$1008.0 | 2025-02-22 | |
| Enamine | EN300-766105-0.1g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 0.1g |
$1056.0 | 2025-02-22 | |
| Enamine | EN300-766105-0.25g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 0.25g |
$1104.0 | 2025-02-22 | |
| Enamine | EN300-766105-0.5g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 0.5g |
$1152.0 | 2025-02-22 | |
| Enamine | EN300-766105-1.0g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 1.0g |
$1200.0 | 2025-02-22 | |
| Enamine | EN300-766105-2.5g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 2.5g |
$2351.0 | 2025-02-22 | |
| Enamine | EN300-766105-5.0g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 5.0g |
$3479.0 | 2025-02-22 | |
| Enamine | EN300-766105-10.0g |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine |
2019613-90-0 | 95.0% | 10.0g |
$5159.0 | 2025-02-22 |
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine
Comprehensive Overview of N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine (CAS No. 2019613-90-0)
N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine (CAS No. 2019613-90-0) is a fluorinated piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique fluoropiperidine and dimethylpiperidine moieties, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.
The molecular structure of N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine features a fluorine atom at the 3-position of the piperidine ring, which enhances its lipophilicity and metabolic stability. These properties are critical for improving bioavailability and blood-brain barrier penetration, making it a promising candidate for CNS-targeted drugs. Recent studies highlight its potential in addressing neurodegenerative diseases and psychiatric conditions, aligning with the growing demand for innovative treatments in mental health.
In the context of drug design, N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine serves as a versatile intermediate. Its fluorinated scaffold is particularly valuable for optimizing binding affinity and selectivity in receptor-ligand interactions. This aligns with current trends in precision medicine, where researchers prioritize compounds with tailored pharmacological profiles. The compound's synthetic accessibility further supports its utility in high-throughput screening and medicinal chemistry campaigns.
Beyond its pharmaceutical applications, CAS No. 2019613-90-0 is also relevant in chemical biology for probing enzyme mechanisms and signal transduction pathways. Its fluorine substitution offers unique advantages in NMR spectroscopy and molecular imaging, enabling detailed studies of molecular interactions. These features resonate with the increasing focus on translational research, where chemical tools bridge the gap between laboratory findings and clinical applications.
The synthesis of N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine typically involves multi-step organic reactions, including reductive amination and fluorination strategies. Recent advancements in green chemistry have prompted efforts to optimize its production with reduced environmental impact. This reflects broader industry shifts toward sustainable synthesis and green pharmaceuticals, topics frequently searched by professionals in the field.
Safety and regulatory compliance are paramount when handling N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine. While not classified as hazardous, proper laboratory practices are essential to ensure safe usage. This aligns with the rising emphasis on occupational health and risk management in chemical research, a recurring theme in academic and industrial discussions.
In summary, N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine (CAS No. 2019613-90-0) represents a compelling case study in modern drug development and chemical innovation. Its structural features, combined with emerging applications in CNS therapeutics and chemical biology, position it as a compound of enduring interest. As research continues to evolve, this molecule is likely to play a pivotal role in addressing unmet medical needs and advancing scientific discovery.
2019613-90-0 (N-(3-fluoropiperidin-4-yl)-N,1-dimethylpiperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)